Cas no 7224-32-0 (3-[3-(dimethylamino)prop-2-enylidene]pentane-2,4-dione)
![3-[3-(dimethylamino)prop-2-enylidene]pentane-2,4-dione structure](https://www.kuujia.com/scimg/cas/7224-32-0x500.png)
7224-32-0 structure
Product name:3-[3-(dimethylamino)prop-2-enylidene]pentane-2,4-dione
3-[3-(dimethylamino)prop-2-enylidene]pentane-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- 3-[3-(dimethylamino)prop-2-enylidene]pentane-2,4-dione
- DTXSID10411825
- 3-[3-(Dimethylamino)prop-2-en-1-ylidene]pentane-2,4-dione
- 7224-32-0
- SCHEMBL13398997
-
- Inchi: InChI=1S/C10H15NO2/c1-8(12)10(9(2)13)6-5-7-11(3)4/h5-7H,1-4H3
- InChI Key: NKUMUPNQCYXVOK-UHFFFAOYSA-N
- SMILES: CC(=O)C(=CC=CN(C)C)C(=O)C
Computed Properties
- Exact Mass: 181.11035
- Monoisotopic Mass: 181.110279
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 37.4
Experimental Properties
- Density: 0.995
- Boiling Point: 319.7°Cat760mmHg
- Flash Point: 138.3°C
- PSA: 37.38
- LogP: 1.16610
3-[3-(dimethylamino)prop-2-enylidene]pentane-2,4-dione Related Literature
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Hao Dong,Kaijun Xiao,Donghui Luo RSC Adv., 2017,7, 18946-18952
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
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Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
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Zeinab Salehi,Reza Kowsari-Esfahan,Mohammad Ali Shokrgozar Biomater. Sci., 2018,6, 1664-1690
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Juan David Serna-Salazar,Jorge Mahecha-Gómez Phys. Chem. Chem. Phys., 2000,2, 4061-4065
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